Cas no 681490-93-7 (2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole)

• Product Name: 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole
• CAS No: 681490-93-7
• MF: C₇H₈ClN₃O₃
• MW: 217.609720230103
• MDL: MFCD31568206
• CID: 393639
• PubChem ID: 10443353
• Update Time: 2025-10-19

2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-chloro-1-[[(2R)-2-methyloxiranyl]methyl]-4-nitro-
• 2-chloro-1-[[(2R)-2-methyloxiran-2-yl]methyl]-4-nitroimidazole
• 2-Chloro-1-[[(2R)-2-methyloxiranyl]methyl]-4-nitro-1H-imidazole
• (R)-2-chloro-1-{(2-methyloxiran-2-yl)methyl}-4-nitro-1H-imidazole
• E85546
• (R)-2-chloro-4-nitro-1-(2-methyl-2-oxiranylmethyl)imidazole
• SZMDGYNOADBVSR-SSDOTTSWSA-N
• AKOS030255012
• (R)-2-chloro-1-(2-methyloxiran-2-ylmethyl)-4-nitroimidazole
• (R)-2-chloro-1-(2-methyloxiranylmethyl)-4-nitroimidazole
• 2-chloro-1-[(2R)-2-methyl-2,3-epoxypropyl]-4-nitroimidazole
• 681490-93-7
• DTXSID80439995
• SCHEMBL59287
• starbld0006351
• (R)-2-chloro-1-((2-methyloxiran-2-yl)methyl)-4-nitro-1H-imidazole
• 2-CHLORO-1-{[(2R)-2-METHYLOXIRAN-2-YL]METHYL}-4-NITROIMIDAZOLE
• DE-7
• 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole

• MDL： MFCD31568206
• Inchi： 1S/C7H8ClN3O3/c1-7(4-14-7)3-10-2-5(11(12)13)9-6(10)8/h2H,3-4H2,1H3/t7-/m1/s1
• InChI Key： SZMDGYNOADBVSR-SSDOTTSWSA-N
• SMILES： ClC1=NC(=CN1C[C@]1(C)CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.02554
• Monoisotopic Mass: 217.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Solubility: Chloroform, DCM
• PSA: 73.49

2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole

Recent Advances in the Study of 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole (CAS: 681490-93-7)

The compound 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole (CAS: 681490-93-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole as a key intermediate in the synthesis of novel imidazole-based therapeutics. The compound's chiral epoxide moiety and nitro-imidazole core make it a versatile building block for the development of targeted inhibitors, particularly in the context of infectious diseases and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent antifungal agents, showcasing its broad-spectrum activity against Candida species.

In terms of mechanism of action, researchers have identified that derivatives of 681490-93-7 exhibit selective inhibition of key enzymatic pathways. A recent Nature Communications paper (2024) revealed that structural analogs of this compound can effectively target the ergosterol biosynthesis pathway in fungi, while maintaining low cytotoxicity against mammalian cells. This selectivity is attributed to the compound's ability to interact with fungal-specific cytochrome P450 enzymes, a finding that has opened new avenues for antifungal drug development.

From a synthetic chemistry perspective, advances in the production of 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole have been significant. A 2024 study in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield (78%) and enantiomeric purity (>99% ee). This development addresses previous challenges in large-scale production and makes the compound more accessible for preclinical studies and potential commercialization.

The pharmacokinetic profile of 681490-93-7 derivatives has been another area of active investigation. Recent in vivo studies using rodent models have shown promising results regarding bioavailability and tissue distribution. A 2023 publication in Drug Metabolism and Disposition reported that properly formulated derivatives exhibit good oral bioavailability (∼65%) and favorable tissue penetration, particularly in fungal infection sites. These findings support the compound's potential as a lead candidate for systemic antifungal therapy.

Looking forward, researchers are exploring the application of 2-Chloro-1-(2R)-2-methyloxiranylmethyl-4-nitro-1H-imidazole beyond antifungal indications. Preliminary data from a 2024 ACS Infectious Diseases study suggests that structural modifications of the core scaffold may yield compounds with activity against parasitic protozoa, including Trypanosoma and Leishmania species. This expansion of potential therapeutic applications significantly increases the compound's value in the drug discovery pipeline.

In conclusion, the growing body of research on 681490-93-7 and its derivatives demonstrates its importance as a versatile chemical scaffold in medicinal chemistry. The compound's unique structural features, combined with its demonstrated biological activities and improved synthetic accessibility, position it as a promising candidate for the development of novel therapeutic agents. Continued research efforts are expected to further elucidate its full potential in addressing unmet medical needs across multiple disease areas.